Cas no 5697-85-8 (2-(2-phenylethyl)aniline)

• Product Name: 2-(2-phenylethyl)aniline
• CAS No: 5697-85-8
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 946287
• PubChem ID: 308818
• Update Time: 2025-10-31

2-(2-phenylethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylethyl)aniline
• o-Phenethylaniline
• [2-(2-Phenylethyl)phenyl]amine hydrochloride
• 1-(2-aminophenyl)-2-phenylethane
• 2-(2-phenylethyl)-benzenamine
• 2-Amino-bibenzyl
• 2-Amino-dibenzyl
• 2-phenethylaniline
• AC1L7DPI
• BB 0253830
• Bibenzyl-2-ylamin
• bibenzyl-2-ylamine
• NSC210905
• SureCN88596
• EN300-4297691
• SCHEMBL88596
• CHEMBL3612402
• 5697-85-8
• DTXSID80309043
• NSC-210905
• AKOS004904642

• Inchi： 1S/C14H15N/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,10-11,15H2
• InChI Key： WTPXECNTVYUIGM-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.12055
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0430
• Melting Point: 33°C
• Boiling Point: 324.39°C (rough estimate)
• Refractive Index: 1.6095 (estimate)
• PSA: 26.02
• LogP: 3.63520

Additional information on 2-(2-phenylethyl)aniline

Introduction to 2-(2-phenylethyl)aniline (CAS No. 5697-85-8)

2-(2-phenylethyl)aniline, with the chemical identifier CAS No. 5697-85-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The compound's molecular structure, featuring a phenyl ring attached to an aniline moiety via an ethyl bridge, contributes to its distinct chemical properties and reactivity patterns.

The synthesis of 2-(2-phenylethyl)aniline typically involves multi-step organic reactions, often starting from readily available precursors such as benzaldehyde or aniline derivatives. The introduction of the ethyl group at the para position relative to the amine functionality enhances the compound's solubility and interaction with biological targets, making it a valuable intermediate in drug development. Its role in constructing more complex molecules has been explored in various research studies.

In recent years, 2-(2-phenylethyl)aniline has been studied for its pharmacological properties. Researchers have been particularly interested in its potential as a precursor for bioactive molecules that interact with neurological and cardiovascular systems. The compound's ability to modulate enzyme activity and receptor binding has been investigated in preclinical models, suggesting its utility in addressing certain therapeutic challenges. The growing body of literature highlights its significance as a building block in designing novel pharmacophores.

The chemical behavior of CAS No. 5697-85-8 is influenced by its aromaticity and the electron-donating nature of the amine group. This makes it a versatile intermediate that can undergo various transformations, including nucleophilic aromatic substitution and condensation reactions, facilitating the synthesis of heterocyclic compounds. These reactions are pivotal in creating molecules with enhanced biological activity, which is a key focus in modern drug discovery.

One of the most compelling aspects of 2-(2-phenylethyl)aniline is its potential application in developing materials with unique electronic properties. The conjugated system formed by the phenyl and ethyl groups allows for tunable electronic characteristics, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in materials science have demonstrated its efficacy in creating functional materials that could revolutionize display technologies and energy storage solutions.

The compound's stability under various conditions has also been a subject of interest. Studies have shown that CAS No. 5697-85-8 maintains its structural integrity under moderate temperatures and pH conditions, which is crucial for its use in both laboratory settings and industrial applications. This stability ensures consistent performance in synthetic processes and final product formulations.

From a regulatory perspective, 2-(2-phenylethyl)aniline is not classified as a hazardous or controlled substance, simplifying its handling and commercial distribution. However, researchers must adhere to standard laboratory protocols to ensure safety during synthesis and handling. The compound's non-toxic nature makes it an attractive option for academic and industrial research without posing significant health risks.

The future prospects of 2-(2-phenylethyl)aniline are promising, with ongoing research exploring new synthetic pathways and applications. Its role as a key intermediate in pharmaceuticals and advanced materials underscores its importance in scientific innovation. As methodologies for molecular design continue to evolve, compounds like CAS No. 5697-85-8 are likely to play a pivotal role in shaping the next generation of therapeutics and functional materials.